2-(4-Carboxy-3-fluorophenyl)-3-hydroxypyridine, 95%

• IUPAC Name: 2-fluoro-4-(3-hydroxypyridin-2-yl)benzoic acid
• InChI: InChI=1S/C12H8FNO3/c13-9-6-7(3-4-8(9)12(16)17)11-10(15)2-1-5-14-11/h1-6,15H,(H,16,17)
• InChI Key: JEPSAESLOBDVGQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(N=C1)C2=CC(=C(C=C2)C(=O)O)F)O
• Molecular Formula: C12H8FNO3
• DSSTOX Substance ID: DTXSID90682970
• Molecular Weight: 233.19 g/mol
• CAS RN: 1261915-86-9

Description

2-(4-Carboxy-3-fluorophenyl)-3-hydroxypyridine, 95% (2-CFHP-95) is a compound with a wide range of applications in scientific research and laboratory experiments. It is an important intermediate for the synthesis of a variety of compounds, and its properties make it suitable for use in a variety of different applications. This article will discuss the synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and potential future directions.

Scientific Research Applications

2-(4-Carboxy-3-fluorophenyl)-3-hydroxypyridine, 95% has a wide range of applications in scientific research. It is used in the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and dyes. It is also used as a fluorescent dye for the detection of metal ions, and as an intermediate for the synthesis of other compounds. In addition, it is used as a building block for the synthesis of polymers and other materials.

Mechanism of Action

The mechanism of action of 2-(4-Carboxy-3-fluorophenyl)-3-hydroxypyridine, 95% is not well understood. It is thought to act as a chelating agent, forming complexes with metal ions and other molecules. It is also thought to act as an antioxidant, scavenging free radicals and preventing oxidative damage.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-(4-Carboxy-3-fluorophenyl)-3-hydroxypyridine, 95% are not well understood. It is thought to have antioxidant and chelating properties, and it is possible that it may have anti-inflammatory and anti-cancer effects. However, further research is needed to fully understand its effects on the body.

Advantages and Limitations for Lab Experiments

2-(4-Carboxy-3-fluorophenyl)-3-hydroxypyridine, 95% has several advantages for use in laboratory experiments. It is relatively easy to synthesize, and its properties make it suitable for a variety of applications. It is also relatively inexpensive and can be easily purified by recrystallization. However, it does have some limitations. It is not very soluble in water, and it is sensitive to light and heat.

Future Directions

The potential future directions for 2-(4-Carboxy-3-fluorophenyl)-3-hydroxypyridine, 95% are numerous. Further research is needed to understand its mechanism of action and its biochemical and physiological effects. It could also be used in the synthesis of new compounds and materials. In addition, it could be used as a fluorescent dye for the detection of metal ions or other molecules. Finally, it could be used as an intermediate for the synthesis of other compounds.

Synthesis Methods

2-(4-Carboxy-3-fluorophenyl)-3-hydroxypyridine, 95% can be synthesized by a variety of methods, including the reaction of 4-carboxy-3-fluorophenol with hydroxypyridine in aqueous solution. This reaction occurs in the presence of a base and a catalyst, and the product can be isolated and purified by recrystallization. The yield of this reaction is typically high, and the purity of the product can be easily controlled by adjusting the reaction conditions.